Cas no 2171167-34-1 (2-(3R)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid)

• Product Name: 2-(3R)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid
• CAS No: 2171167-34-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5961671
• PubChem ID: 165503533
• Update Time: 2025-05-20

2-(3R)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid
• 2171167-34-1
• EN300-1475560
• 2-[(3R)-N-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]acetic acid

• Inchi： 1S/C27H32N2O5/c1-2-3-8-18(15-25(30)29(16-26(31)32)19-13-14-19)28-27(33)34-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,18-19,24H,2-3,8,13-17H2,1H3,(H,28,33)(H,31,32)/t18-/m1/s1
• InChI Key： LYIVYWTVUZFDLT-GOSISDBHSA-N
• SMILES： O=C(C[C@@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3R)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid

Introduction to 2-(3R)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid (CAS No. 2171167-34-1)

2-(3R)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid, identified by its CAS number 2171167-34-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amino acid-derived amide functionality. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The structure of 2-(3R)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid is meticulously designed to interact with biological targets in a highly specific manner. The cyclopropyl group, a small but potent structural unit, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature is particularly valuable in the development of long-acting pharmaceuticals where resistance or degradation must be minimized. Additionally, the Fmoc moiety, commonly used in peptide synthesis, suggests potential applications in protease inhibition or as a precursor for peptide mimetics. The heptanamidoacetic acid backbone further reinforces its role as a versatile building block for more complex drug candidates.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that leverage advanced chemical scaffolds to improve efficacy and reduce side effects. 2-(3R)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid exemplifies this trend by integrating multiple pharmacophoric elements into a single molecule. This approach has been particularly successful in the treatment of chronic diseases where sustained action and targeted delivery are critical. For instance, studies have shown that compounds with similar structural motifs exhibit promising activity against enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(3R)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid represents a significant achievement in synthetic organic chemistry. The process involves multiple steps, including protection-deprotection strategies to handle the reactive functional groups effectively. The use of fluorenylmethoxycarbonylation (Fmoc) techniques ensures high yields and purity, which are essential for pharmaceutical applications. Furthermore, the stereochemistry of the cyclopropyl group (3R configuration) must be carefully controlled during synthesis to maintain biological activity. Advances in catalytic methods and asymmetric synthesis have made it possible to produce this compound with greater efficiency and precision.

One of the most compelling aspects of 2-(3R)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid is its potential as a tool compound in drug discovery. Its unique structure allows researchers to explore various biological pathways and target interactions without compromising on potency or selectivity. For example, modifications to the fluorenylmethoxycarbonyl group can be used to attach different bioactive molecules or tags for imaging purposes. Similarly, the heptanamidoacetic acid moiety can be further functionalized to enhance solubility or tissue penetration. These attributes make it an invaluable asset in high-throughput screening campaigns aimed at identifying novel drug candidates.

The pharmacological profile of 2-(3R)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid has been extensively studied in vitro and in vivo. Preclinical data indicate that this compound exhibits inhibitory activity against several key enzymes implicated in disease progression. Notably, it has shown promise in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory enzymes such as COX-2 and LOX. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders where central nervous system access is crucial. These findings underscore its significance as a lead compound for further development.

In conclusion, 2-(3R)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid (CAS No. 2171167-34-1) represents a cutting-edge example of how sophisticated molecular design can drive innovation in pharmaceutical chemistry. Its complex structure, derived from multiple pharmacophoric units, positions it as a powerful tool for drug discovery and therapeutic intervention. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing some of today's most challenging medical conditions.